Cas no 61429-98-9 (Butanamide, 2-(acetylamino)-3-methyl-N-(1-methylethyl)-, (S)-)

• Product Name: Butanamide, 2-(acetylamino)-3-methyl-N-(1-methylethyl)-, (S)-
• CAS No: 61429-98-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 479796
• PubChem ID: 58700492
• Update Time: 2025-04-19

Butanamide, 2-(acetylamino)-3-methyl-N-(1-methylethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-(acetylamino)-3-methyl-N-(1-methylethyl)-, (S)-
• (2S)-2-acetamido-3-methyl-N-propan-2-ylbutanamide
• N~2~-Acetyl-N-propan-2-yl-L-valinamide
• DTXSID70729716
• 61429-98-9

• Inchi： 1S/C10H20N2O2/c1-6(2)9(12-8(5)13)10(14)11-7(3)4/h6-7,9H,1-5H3,(H,11,14)(H,12,13)/t9-/m0/s1
• InChI Key： NBEWZELQYKFIIC-VIFPVBQESA-N
• SMILES： O=C([C@H](C(C)C)NC(C)=O)NC(C)C

Computed Properties

• Exact Mass: 200.1526
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2